Cas no 8016-88-4 (5-(Trifluoromethyl)pyridine-2-carboxylic Acid)

• Product Name: 5-(Trifluoromethyl)pyridine-2-carboxylic Acid
• CAS No: 8016-88-4
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 48062
• PubChem ID: 102298525
• Update Time: 2025-06-13

5-(Trifluoromethyl)pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Estragon oil
• ESTRAGON
• Capillary Wormwood Herb Extract
• Tarragon oil
• 5-(trifluoromethyl)pyridine-2-carboxylic Acid
• 5-(trifluoromethyl)picolinic acid
• 5-Trifluoromethyl-2-pyridinecarboxylic acid
• 5-(Trifluoromethyl)-2-pyridinecarboxylic acid
• 5-trifluoromethyl-pyridine-2-carboxylic acid
• 5-(trifluoromethyl)-pyridine-2-carboxylic acid
• 2-PYRIDINECARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-
• 5-(trifluoromethyl)pyridine-2-carboxylicacid
• PubChem15164
• BCP20008
• AR2108
• BBL100541
• SBB053043
• Wormwood Extract
• 8016-88-4
• 2,2,3,3,7,7,8,8,12,12,13,13,17,17,18,18-Hexadecamethyl-1,6,11,16-tetra(4-biphenylyl)-6,9:16,19-diepimino-1,4:11,14-diepinitrilo5,10,15,20-tetraazacycloicosa-9,19-diene
• 5-(Trifluoromethyl)pyridine-2-carboxylic Acid

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
• InChI Key： NJHGVAYLDHROPT-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 1160.71319484g/mol
• Monoisotopic Mass: 1160.71319484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: The light yellow to amber volatile essential oil has a slightly pungent smell similar to that of liquorice and sweet basil, but unique to tarragon oil
• Density: 0.933 g/mL at 25 °C(lit.)
• Boiling Point: 204 °C(lit.)
• Flash Point: 175 °F
• Refractive Index: n20/D 1.512(lit.)
• Solubility: It is soluble in most non-volatile oils and equal amounts of mineral oils, and occasionally turbid if re diluted. It is almost insoluble in propylene glycol and glycerol
• FEMA: 3043 | TARRAGON (ARTEMISIA DRACUNCULUS L.)

5-(Trifluoromethyl)pyridine-2-carboxylic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 22
• RTECS：KG5900000
• Hazardous Material Identification：

Additional information on 5-(Trifluoromethyl)pyridine-2-carboxylic Acid

Comprehensive Overview of 5-(Trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 8016-88-4)

5-(Trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 8016-88-4) is a highly versatile fluorinated pyridine derivative widely utilized in pharmaceutical, agrochemical, and material science applications. Its unique trifluoromethyl group enhances lipophilicity and metabolic stability, making it a critical building block in drug discovery. The compound’s carboxylic acid moiety further enables diverse functionalization, aligning with modern demands for high-value intermediates in synthetic chemistry.

Recent trends highlight growing interest in 5-(Trifluoromethyl)pyridine-2-carboxylic Acid due to its role in developing kinase inhibitors and antiviral agents, particularly in the context of emerging infectious diseases. Researchers frequently search for "synthesis of trifluoromethyl pyridines" or "applications of fluorinated heterocycles," reflecting its relevance in cutting-edge science. The compound’s CAS No. 8016-88-4 is often cross-referenced in patents and academic journals, underscoring its industrial significance.

From an environmental perspective, the sustainable synthesis of fluorinated compounds like 5-(Trifluoromethyl)pyridine-2-carboxylic Acid has gained traction. Innovations such as catalytic fluorination and flow chemistry reduce waste and energy consumption, addressing the pharmaceutical industry’s push toward green chemistry. This aligns with frequent queries like "eco-friendly fluorination methods" or "scalable pyridine derivatives," demonstrating the intersection of performance and sustainability.

Analytical characterization of CAS No. 8016-88-4 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with stringent regulatory standards. Its crystalline form and solubility profile are meticulously documented to facilitate formulation studies, a topic often explored in searches like "physicochemical properties of fluoropyridines."

In material science, 5-(Trifluoromethyl)pyridine-2-carboxylic Acid serves as a precursor for liquid crystals and organic electronic materials, leveraging its electron-withdrawing trifluoromethyl group to tune optoelectronic properties. This application resonates with searches for "fluorinated materials for OLEDs" or "high-performance polymers," highlighting its cross-disciplinary utility.

Supply chain dynamics for CAS No. 8016-88-4 emphasize high-purity grades (>98%) and custom synthesis options, catering to niche R&D requirements. FAQs such as "reliable suppliers of trifluoromethyl pyridines" or "bulk procurement strategies" reflect market needs for consistent quality and scalability.

In summary, 5-(Trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 8016-88-4) exemplifies the synergy between structural innovation and multifunctional applications. Its integration into drug development pipelines, advanced materials, and sustainable processes ensures enduring relevance, driven by both scientific curiosity and industrial demand.